5-bromo-3-chloro-4-fluorobenzene-1,2-diamine
Description
5-bromo-3-chloro-4-fluorobenzene-1,2-diamine is a chemical compound with the molecular formula C6H5BrClFN2 . It is a derivative of benzene, which is a highly stable aromatic compound .
Molecular Structure Analysis
The molecular structure of this compound is based on a benzene ring, which contains six pi electrons delocalized in six p orbitals above and below the plane of the ring . This compound has bromine, chlorine, and fluorine atoms as well as two amine groups attached to the benzene ring .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the available literature, benzene derivatives can undergo electrophilic aromatic substitution . This involves the electrophile forming a sigma-bond to the benzene ring, generating a positively charged intermediate, followed by a proton removal to yield a substituted benzene ring .Mechanism of Action
The mechanism of action for reactions involving this compound would likely follow the general mechanism for electrophilic aromatic substitution, as benzene derivatives are known to undergo such reactions . This involves the electrophile forming a sigma-bond to the benzene ring, generating a positively charged intermediate, followed by a proton removal to yield a substituted benzene ring .
Safety and Hazards
While specific safety data for 5-bromo-3-chloro-4-fluorobenzene-1,2-diamine is not available, it is generally advisable to handle chemical compounds with care. This includes wearing appropriate personal protective equipment, avoiding inhalation or contact with skin and eyes, and ensuring good ventilation in the work area .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-3-chloro-4-fluorobenzene-1,2-diamine involves the introduction of amino groups onto a bromo-chloro-fluoro benzene ring.", "Starting Materials": [ "5-bromo-3-chloro-4-fluorobenzene", "ammonia", "hydrogen peroxide", "sodium hydroxide", "ethanol" ], "Reaction": [ "Diazotization of 5-bromo-3-chloro-4-fluorobenzene with sodium nitrite and hydrochloric acid to form the diazonium salt", "Reduction of the diazonium salt with sodium sulfite to form 5-bromo-3-chloro-4-fluoroaniline", "Bromination of 5-bromo-3-chloro-4-fluoroaniline with bromine and hydrochloric acid to form 5-bromo-3-chloro-4-fluoro-2-nitroaniline", "Reduction of 5-bromo-3-chloro-4-fluoro-2-nitroaniline with hydrogen peroxide and sodium hydroxide to form 5-bromo-3-chloro-4-fluoro-2-aminophenol", "Diazotization of 5-bromo-3-chloro-4-fluoro-2-aminophenol with sodium nitrite and hydrochloric acid to form the diazonium salt", "Coupling of the diazonium salt with ammonia in ethanol to form 5-bromo-3-chloro-4-fluorobenzene-1,2-diamine" ] } | |
CAS No. |
2728217-75-0 |
Molecular Formula |
C6H5BrClFN2 |
Molecular Weight |
239.5 |
Purity |
95 |
Origin of Product |
United States |
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